Cas no 4362-87-2 (Guanidine,N-(3-hydroxypropyl)-)

• Product Name: Guanidine,N-(3-hydroxypropyl)-
• CAS No: 4362-87-2
• MF: C₄H₁₁N₃O
• MW: 117.149640321732
• CID: 325295
• Update Time: 2024-01-28

Guanidine,N-(3-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-(3-hydroxypropyl)-
• 2-(3-hydroxypropyl)guanidine,nitric acid
• 3-Guanidino-1-propanol mononitrate
• Guanidine,(3-hydroxypropyl)- (8CI,9CI)
• N-(3-Hydroxypropyl)guanidine
• Guanidine, N-(3-hydroxypropyl)-

• Inchi： 1S/C4H11N3O/c5-4(6)7-2-1-3-8/h8H,1-3H2,(H4,5,6,7)
• InChI Key： JDXXTKLHHZMVIO-UHFFFAOYSA-N
• SMILES： N(CCCO)C(=N)N

Computed Properties

• Exact Mass: 117.09033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 247.8±42.0 °C(Predicted)
• PSA: 82.13
• pka: 15.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines